Cas no 7508-05-6 (2,4,5,6-Tetramethoxyacetophenone)

• Product Name: 2,4,5,6-Tetramethoxyacetophenone
• CAS No: 7508-05-6
• MF: C₁₂H₁₆O₅
• MW: 240.252444267273
• CID: 579990
• PubChem ID: 344502
• Update Time: 2025-06-09

2,4,5,6-Tetramethoxyacetophenone Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2,3,4,6-tetramethoxyphenyl)-
• 2',3',4',6'-TETRAMETHOXYACETOPHENONE
• 1-(2,3,4,6-Tetramethoxy-phenyl)-aethanon
• 1-(2,3,4,6-tetramethoxy-phenyl)-ethanone
• 1-(2.3.4.6-Tetramethoxy-phenyl)-aethanon-(1)
• 2,3,4,6-tetramethoxy-acetophenone
• AC1L80P5
• AC1Q495R
• AG-G-99143
• Ambap
• CTK5E1064
• NSC401465
• 7508-05-6
• SCHEMBL4608589
• NSC-401465
• DTXSID70322524
• FENZKGOUICFKMZ-UHFFFAOYSA-N
• FT-0636519
• 1-(2,3,4,6-tetramethoxyphenyl)ethanone
• 2,4,5,6-Tetramethoxyacetophenone

• Inchi： 1S/C12H16O5/c1-7(13)10-8(14-2)6-9(15-3)11(16-4)12(10)17-5/h6H,1-5H3
• InChI Key： FENZKGOUICFKMZ-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1C(C)=O)OC)OC)OC

Computed Properties

• Exact Mass: 240.09978
• Monoisotopic Mass: 240.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 53.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,4,5,6-Tetramethoxyacetophenone

Introduction to 2,4,5,6-Tetramethoxyacetophenone (CAS No. 7508-05-6)

2,4,5,6-Tetramethoxyacetophenone, identified by the Chemical Abstracts Service Number (CAS No.) 7508-05-6, is a highly functionalized aromatic ketone that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry. This compound belongs to the class of methoxy-substituted acetophenones, characterized by its four methoxy groups attached to a benzene ring with an acetyl substituent. The unique structural motif of 2,4,5,6-Tetramethoxyacetophenone makes it a versatile intermediate in the synthesis of various bioactive molecules, including natural products and pharmacologically relevant compounds.

The chemical structure of 2,4,5,6-Tetramethoxyacetophenone consists of a phenyl ring substituted with four methoxy groups at the 2-, 4-, 5-, and 6-positions, along with an acetyl group at the 1-position. This arrangement imparts distinct electronic and steric properties to the molecule, making it an attractive candidate for further derivatization and functionalization. The presence of multiple methoxy groups enhances the compound's solubility in polar solvents and influences its reactivity in various chemical transformations.

In recent years, 2,4,5,6-Tetramethoxyacetophenone has been extensively studied for its potential applications in pharmaceutical research. One of the most compelling areas of interest is its role as a precursor in the synthesis of heterocyclic compounds. Heterocycles are fundamental structural units in many biologically active molecules, including pharmaceuticals and agrochemicals. The methoxy-substituted acetophenone core provides a stable scaffold that can be modified through various reactions such as cyclization, oxidation, and reduction to yield complex heterocyclic frameworks.

Recent advancements in synthetic methodologies have highlighted the utility of 2,4,5,6-Tetramethoxyacetophenone in constructing nitrogen-containing heterocycles. For instance, studies have demonstrated its conversion into pyrimidines and pyridines through multi-step sequences involving condensation reactions followed by cyclization. These transformations are particularly relevant in medicinal chemistry, where pyrimidine derivatives are known for their antimicrobial and anticancer properties. The ability to efficiently synthesize these heterocycles from readily available precursors like 2,4,5,6-Tetramethoxyacetophenone underscores its importance as a synthetic building block.

Another area where 2,4,5,6-Tetramethoxyacetophenone has shown promise is in the development of photophysical materials. The compound's extended conjugation system and electron-donating methoxy groups contribute to its fluorescence properties. This has led to investigations into its use as a fluorescent probe or dopant in organic light-emitting diodes (OLEDs) and other optoelectronic devices. The tunable emission spectrum of 2,4,5,6-Tetramethoxyacetophenone makes it a valuable candidate for applications requiring precise control over light emission characteristics.

The pharmaceutical industry has also explored the potential therapeutic applications of derivatives synthesized from 2,4,5,6-Tetramethoxyacetophenone. Researchers have synthesized various analogs of this compound and evaluated their biological activity against different targets. Some studies have focused on its role as an intermediate in the preparation of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The methoxy groups on the aromatic ring can be strategically modified to enhance binding affinity to biological targets without compromising solubility or metabolic stability.

In conclusion,2 ,4 ,5 ,6 - Tetramethoxyacetophenone ( CAS No . 7508 -05 -6 ) is a multifaceted compound with significant utility in organic synthesis and pharmaceutical research . Its unique structural features make it an ideal candidate for constructing complex molecules , including heterocycles and photophysical materials . As synthetic methodologies continue to evolve , the importance of 2 ,4 ,5 ,6 - Tetramethoxyacetophenone as a key intermediate is likely to grow further . Ongoing research into its derivatives promises to uncover new applications that could benefit various industries , particularly those related to drug discovery and advanced materials science .